Cas no 1447944-44-6 ((S)-Tert-Butyl (1-(4-iodo-1H-imidazol-2-yl)-2-methylpropyl)carbamate)

(S)-Tert-Butyl (1-(4-iodo-1H-imidazol-2-yl)-2-methylpropyl)carbamate is a chiral intermediate commonly employed in organic synthesis and pharmaceutical research. Its key structural features include a tert-butyl carbamate protecting group and a 4-iodoimidazole moiety, which enhance its utility in selective functionalization and cross-coupling reactions. The stereocenter at the α-position, combined with the imidazole ring's reactivity, makes this compound valuable for constructing complex heterocyclic frameworks. The iodine substituent further enables versatile derivatization via metal-catalyzed transformations, such as Suzuki or Sonogashira couplings. This compound is particularly useful in medicinal chemistry for the development of targeted bioactive molecules, offering precise control over stereochemistry and reactivity.

(S)-Tert-Butyl (1-(4-iodo-1H-imidazol-2-yl)-2-methylpropyl)carbamate structure

1447944-44-6 structure

Product Name:(S)-Tert-Butyl (1-(4-iodo-1H-imidazol-2-yl)-2-methylpropyl)carbamate

CAS No:1447944-44-6

MF:C₁₂H₂₀IN₃O₂

MW:365.21057510376

CID:4816315

Update Time:2025-10-30

(S)-Tert-Butyl (1-(4-iodo-1H-imidazol-2-yl)-2-methylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

- (S)-tert-Butyl (1-(4-iodo-1H-imidazol-2-yl)-2-methylpropyl)carbamate
- (S)-Tert-Butyl (1-(4-iodo-1H-imidazol-2-yl)-2-methylpropyl)carbamate
- Inchi： 1S/C12H20IN3O2/c1-7(2)9(10-14-6-8(13)15-10)16-11(17)18-12(3,4)5/h6-7,9H,1-5H3,(H,14,15)(H,16,17)/t9-/m0/s1
- InChI Key： FJNWNHMKSUUXRW-VIFPVBQESA-N
- SMILES： IC1=CN=C([C@H](C(C)C)NC(=O)OC(C)(C)C)N1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 292
XLogP3: 2.6
Topological Polar Surface Area: 67

(S)-Tert-Butyl (1-(4-iodo-1H-imidazol-2-yl)-2-methylpropyl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM505318-1g	(S)-tert-Butyl(1-(4-iodo-1H-imidazol-2-yl)-2-methylpropyl)carbamate	1447944-44-6	97%	1g	$806	2023-01-02
Alichem	A069005425-1g	(S)-Tert-Butyl (1-(4-iodo-1h-imidazol-2-yl)-2-methylpropyl)carbamate	1447944-44-6	95%	1g	820.12 USD	2021-05-31

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Additional information on (S)-Tert-Butyl (1-(4-iodo-1H-imidazol-2-yl)-2-methylpropyl)carbamate

Recent Advances in the Study of (S)-Tert-Butyl (1-(4-iodo-1H-imidazol-2-yl)-2-methylpropyl)carbamate (CAS: 1447944-44-6)

The compound (S)-Tert-Butyl (1-(4-iodo-1H-imidazol-2-yl)-2-methylpropyl)carbamate (CAS: 1447944-44-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique imidazole core and carbamate functional group, has shown promising potential as a key intermediate in the synthesis of biologically active compounds. Recent studies have focused on its applications in drug discovery, particularly in the development of enzyme inhibitors and modulators of protein-protein interactions.

One of the most notable advancements in the research of this compound is its role in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases. Researchers have successfully utilized (S)-Tert-Butyl (1-(4-iodo-1H-imidazol-2-yl)-2-methylpropyl)carbamate as a building block to develop selective inhibitors of tyrosine kinases, which play a pivotal role in cell signaling pathways. The iodine substituent on the imidazole ring has been particularly valuable for further functionalization via cross-coupling reactions, enabling the rapid diversification of the molecular scaffold.

In addition to its applications in kinase inhibitor development, this compound has also been explored in the context of proteolysis-targeting chimeras (PROTACs). PROTACs are a groundbreaking class of therapeutics that induce targeted protein degradation. The carbamate group in (S)-Tert-Butyl (1-(4-iodo-1H-imidazol-2-yl)-2-methylpropyl)carbamate serves as a versatile linker, connecting the target-binding moiety to the E3 ubiquitin ligase-recruiting element. Recent studies have demonstrated the efficacy of PROTACs incorporating this compound in degrading oncogenic proteins, offering a new avenue for cancer therapy.

Another area of interest is the compound's potential in antimicrobial research. The imidazole moiety is a well-known pharmacophore in antifungal and antibacterial agents. Researchers have synthesized derivatives of (S)-Tert-Butyl (1-(4-iodo-1H-imidazol-2-yl)-2-methylpropyl)carbamate and evaluated their activity against drug-resistant bacterial strains. Preliminary results indicate that these derivatives exhibit potent inhibitory effects against Gram-positive bacteria, suggesting their potential as novel antibiotics.

The synthetic accessibility of (S)-Tert-Butyl (1-(4-iodo-1H-imidazol-2-yl)-2-methylpropyl)carbamate has also been a focus of recent investigations. Optimized synthetic routes have been developed to improve yield and purity, making the compound more readily available for research and development. These advancements have facilitated its widespread use in high-throughput screening campaigns and structure-activity relationship (SAR) studies.

In conclusion, (S)-Tert-Butyl (1-(4-iodo-1H-imidazol-2-yl)-2-methylpropyl)carbamate (CAS: 1447944-44-6) represents a versatile and valuable tool in chemical biology and drug discovery. Its applications span from kinase inhibitor development to PROTACs and antimicrobial agents, highlighting its broad utility. Continued research into its derivatives and mechanisms of action is expected to yield further breakthroughs in the coming years.